Cas no 109882-30-6 (Dihydroxy Bendamustine)

• Product Name: Dihydroxy Bendamustine
• CAS No: 109882-30-6
• Molecular Formula: C₁₆H₂₃N₃O₄
• Molecular Weight: 321.37152
• CID: 1064522
• PubChem ID: 13755672

Dihydroxy Bendamustine Properties

Names and Identifiers

• Dihydroxy Bendamustine
• 4-[5-[bis(2-hydroxyethyl)amino]-1-methylbenzimidazol-2-yl]butanoic acid
• UNII-64ELC90802
• 4-{5-[Bis(2-hydroxyethyl)amino]-1-methyl-1H-benzimidazol-2-yl}butanoic acid
• Bendamustine Dihydroxy Impurity
• 109882-30-6
• 64ELC90802
• SCHEMBL229039
• 5-[Bis(2-hydroxyethyl)amino]-1-methyl-1H-benzimidazole-2-butanoic Acid
• Des(di(2-chloroethyl))-di(2-hydroxyethyl) bendamustine
• DTXSID00548492
• 1H-Benzimidazole-2-butanoic acid, 5-(bis(2-hydroxyethyl)amino)-1-methyl-
• Q27263749
• DihydroxyBendamustine-d3
• 4-(5-(BIS(2-HYDROXYETHYL)AMINO)-1-METHYL-1H-BENZIMIDAZOL-2-YL)BUTANOIC ACID

• InChIKey： XQMDIDKYVZPCNV-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H23N3O4/c1-18-14-6-5-12(19(7-9-20)8-10-21)11-13(14)17-15(18)3-2-4-16(22)23/h5-6,11,20-21H,2-4,7-10H2,1H3,(H,22,23)
• SMILES： CN1C2=C(C=C(C=C2)N(CCO)CCO)N=C1CCCC(=O)O

Computed Properties

• Exact Mass: 321.16885622g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 321.16885622g/mol
• Heavy Atom Count: 23
• Complexity: 376
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 98.8Ų